N-(3-ethoxyphenyl)-2-(2-methylphenoxy)acetamide

• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• IUPAC Name: N-(3-ethoxyphenyl)-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C17H19NO3/c1-3-20-15-9-6-8-14(11-15)18-17(19)12-21-16-10-5-4-7-13(16)2/h4-11H,3,12H2,1-2H3,(H,18,19)
• InChI Key: QBUHEBNKEILGHP-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)NC(=O)COC2=CC=CC=C2C

Description

N-(3-ethoxyphenyl)-2-(2-methylphenoxy)acetamide, commonly known as EPM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. EPM belongs to the class of amide compounds and has been studied for its pharmacological effects, including its analgesic, anti-inflammatory, and anti-convulsant properties.

Mechanism of Action

The mechanism of action of EPM is not fully understood, but it is believed to act on the central nervous system by inhibiting the release of neurotransmitters such as glutamate and substance P. EPM has also been shown to modulate the activity of ion channels and receptors involved in pain and inflammation pathways.
Biochemical and physiological effects:
EPM has been shown to exhibit analgesic and anti-inflammatory effects in animal models. It has also been shown to reduce seizures in animal models of epilepsy. EPM has been found to modulate the levels of various biochemical markers involved in pain and inflammation pathways, including cytokines, prostaglandins, and nitric oxide.

Advantages and Limitations for Lab Experiments

One of the advantages of using EPM in lab experiments is its high yield through the synthesis method described above. EPM is also relatively stable under normal laboratory conditions, making it suitable for long-term storage. However, one limitation of using EPM in lab experiments is its limited solubility in water, which may affect its bioavailability.

Future Directions

There are several potential future directions for research on EPM. One area of interest is the development of new analogs of EPM with improved pharmacological properties. Another area of interest is the investigation of the potential use of EPM in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of EPM and its potential side effects.

Synthesis Methods

The synthesis of EPM involves the reaction of 2-methylphenol and 3-ethoxyaniline in the presence of acetic anhydride and sodium acetate. The reaction mixture is heated at a specific temperature, and the resulting product is purified using column chromatography. The yield of EPM obtained through this method is high, making it a suitable method for large-scale production.

Scientific Research Applications

EPM has been studied extensively in scientific research for its potential therapeutic properties. It has been shown to exhibit analgesic, anti-inflammatory, and anti-convulsant effects in animal models. EPM has also been studied for its potential use in the treatment of neuropathic pain, epilepsy, and inflammation-related disorders.